[3,5-Difluoro-4-(trifluoromethyl)phenyl]methanol

• IUPAC Name: [3,5-difluoro-4-(trifluoromethyl)phenyl]methanol
• InChI: InChI=1S/C8H5F5O/c9-5-1-4(3-14)2-6(10)7(5)8(11,12)13/h1-2,14H,3H2
• InChI Key: VRTWXMZDVDWKQB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)C(F)(F)F)F)CO
• Molecular Formula: C8H5F5O
• Molecular Weight: 212.12 g/mol
• CAS RN: 1417567-87-3

Description

“[3,5-Difluoro-4-(trifluoromethyl)phenyl]methanol” is a chemical compound with the molecular formula C8H5F5O. It has a molecular weight of 212.12.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a phenyl ring substituted with two fluorine atoms at the 3 and 5 positions and a trifluoromethyl group at the 4 position. The phenyl ring is also attached to a methanol group.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, related compounds such as 3,5-Di(trifluoromethyl)phenyl(cyano)iodonium triflate have been described as powerful thiophiles that can activate batches of p-tolyl thioglycoside donors at room temperature.

Physical And Chemical Properties Analysis

“this compound” has a predicted density of 1.461±0.06 g/cm3 and a predicted boiling point of 205.8±35.0 °C.

Scientific Research Applications

Methanol Synthesis and Catalysis

Methanol is a fundamental chemical used globally, with applications ranging from fuel production to being a key feedstock in the chemical industry. Research highlights the significance of catalysis in methanol synthesis, where [3,5-Difluoro-4-(trifluoromethyl)phenyl]methanol could potentially influence the development of new catalysts or catalytic processes due to its fluorinated phenyl group, which might affect the reaction mechanisms or the stability of catalysts. Studies on liquid-phase methanol synthesis discuss the kinetics and mechanisms that could be relevant to how modifications in the methanol molecule, such as fluorination, impact its behavior in synthetic processes (Cybulski, 1994).

Hydrogen Production

The compound's role in hydrogen production from methanol has been explored, particularly in the context of sustainable energy solutions. Methanol, including derivatives like this compound, serves as a liquid hydrogen carrier, facilitating the production of high-purity hydrogen. This process is crucial for the development of a hydrogen economy, which is considered a key element in transitioning towards more sustainable energy systems. Research focusing on methanol steam reforming, partial oxidation, and autothermal reforming highlights the importance of catalyst development and reactor technology in optimizing hydrogen production (García et al., 2021).

Fuel Cell Technology

Direct methanol fuel cells (DMFCs) represent a promising technology for clean energy conversion, where methanol serves as a direct fuel source. The research underscores the challenges of methanol crossover and the quest for more efficient catalysts and membrane materials. The application of fluorinated methanol derivatives could potentially contribute to advancements in membrane technology or catalyst design, offering solutions to current limitations in DMFCs (Heinzel & Barragán, 1999).

Environmental Monitoring

The use of methanol as a chemical marker for monitoring environmental conditions, particularly in assessing air and water quality, is another area of interest. Methanol derivatives could enhance the sensitivity or specificity of detection methods, contributing to more accurate environmental assessments. Research on methanol markers for detecting insulating paper degradation in transformer insulating oil exemplifies the broader potential of methanol-based compounds in environmental monitoring (Jalbert et al., 2019).

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to interact with various targets, such as glycoside donors

Mode of Action

A structurally similar compound, 3,5-di(trifluoromethyl)phenyl(cyano)iodonium triflate, has been described as a powerful thiophile that can activate batches of p-tolyl thioglycoside donors at room temperature . This suggests that [3,5-Difluoro-4-(trifluoromethyl)phenyl]methanol might also interact with its targets in a similar manner.

Biochemical Pathways

The related compound mentioned above is known to be involved in the glycosylation of various alcoholic acceptors . This process is crucial for the stereoselective construction of biologically relevant glycosidic linkages .

Result of Action

The related compound mentioned above is known to efficiently glycosylate various alcoholic acceptors, providing the desired glycosides . This suggests that this compound might have similar effects.

Action Environment

It’s known that factors such as temperature, ph, and the presence of other compounds can significantly impact the action of similar compounds .